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Compound of Interest

Compound Name:
Didodecyldimethylammonium

bromide

Cat. No.: B1216463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and key applications of Didodecyldimethylammonium Bromide
(DDAB), a versatile cationic surfactant. DDAB's unique amphiphilic nature, characterized by a

hydrophilic quaternary ammonium head group and two hydrophobic dodecyl chains, underpins

its wide-ranging utility in research and industry, from forming vesicular drug delivery systems to

acting as a powerful disinfectant.

Molecular Structure and Chemical Formula
Didodecyldimethylammonium bromide, a quaternary ammonium salt, possesses a distinct

molecular architecture that dictates its self-assembly behavior and functional properties. The

molecule consists of a central, positively charged nitrogen atom covalently bonded to two

methyl groups and two long, twelve-carbon alkyl chains (dodecyl groups). This cationic head is

balanced by a bromide counter-ion.

The presence of two long hydrophobic tails distinguishes DDAB from single-chain cationic

surfactants, leading to a more favorable packing parameter and a greater propensity to form

stable bilayer structures, such as vesicles and liposomes, in aqueous environments.
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Key Identifiers:

Chemical Name: Didodecyldimethylammonium bromide[1][2]

Synonyms: DDAB, Dilauryldimethylammonium bromide, Dimethyldidodecylammonium

bromide[1][2]

Molecular Formula: C₂₆H₅₆BrN[1][2][3][4]

IUPAC Name: didodecyl(dimethyl)azanium bromide[1]

CAS Number: 3282-73-3[1][2][3]

Physicochemical Properties
The physical and chemical characteristics of DDAB are crucial for its handling, formulation, and

application. It typically presents as a white to off-white, hygroscopic crystalline powder.[2][5] A

summary of its key quantitative properties is provided in the table below.

Property Value References

Molecular Weight 462.63 g/mol [1][2][3]

Melting Point 157-162 °C [2][3][5]

Density (estimate) 1.0463 g/cm³ [2][3]

Refractive Index (estimate) 1.5260 [2][3]

Solubility

Soluble in hot and cold water.

Soluble in ethanol (approx. 0.1

g/mL).

[2][3][5]

Stability and Storage: DDAB is stable under normal conditions but is hygroscopic and

incompatible with strong oxidizing agents and moisture.[2][3] It should be stored in a tightly

sealed container in a dry, cool place (2-8°C).[2][3]

Experimental Protocols
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Synthesis of DDAB-Capped Perovskite Nanocrystals
This protocol outlines a method for the direct synthesis of quaternary alkylammonium-capped

perovskite nanocrystals, where DDAB is a key ligand.

Materials:

Lead(II) bromide (PbBr₂)

Didodecyldimethylammonium bromide (DDAB)

Mesitylene

Cs-oleate precursor solution

Procedure:

In a 25 mL three-neck flask, combine 55 mg (0.15 mmol) of PbBr₂ and 61 mg (0.132 mmol)

of DDAB with 4 mL of mesitylene.

Heat the mixture to 150 °C under vigorous magnetic stirring until a clear solution is obtained.

Swiftly inject 0.4 mL of the Cs-oleate precursor solution into the reaction mixture using a 1

mL syringe.

After 10 seconds, rapidly cool the reaction mixture to room temperature using an ice/water

bath.

This synthesis leverages the ability of DDAB to solubilize the lead bromide precursor at high

temperatures, facilitating the formation of the nanocrystals upon the introduction of the cesium

precursor.

Applications in Research and Drug Development
DDAB's unique properties make it a valuable tool in various scientific and industrial fields.

Drug Delivery: DDAB is extensively used in the formation of liposomes and other

nanocarriers for drug and gene delivery.[6] The cationic nature of these vesicles facilitates
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interaction with negatively charged cell membranes, enhancing cellular uptake.[6] DDAB-

coated nanostructured lipid carriers (NLCs) have shown increased physical stability and

enhanced uptake in glioblastoma cancer cells.[7]

Surfactant and Emulsifier: As a cationic surfactant, DDAB is effective at reducing surface

tension and is used as an emulsifier to blend oil and water-based ingredients in various

formulations.[8]

Disinfectant and Biocide: DDAB exhibits antimicrobial properties and has been used as a

floor disinfectant.[2][3]

Material Science: It serves as a structure-directing agent in the synthesis of nanoparticles,

such as gold nanoclusters and nanocubes.[2][3] DDAB can also be used as a phase transfer

catalyst, facilitating reactions between reactants in immiscible phases.[2][9]

Signaling Pathways and Cellular Effects
Recent studies have indicated that DDAB can induce apoptosis (programmed cell death) in

various cancer cell lines, including human leukemia HL-60 cells.[10] The proposed mechanism

involves the activation of caspases, a family of proteases that are central to the apoptotic

pathway.

The following diagram illustrates a simplified logical workflow of DDAB's interaction with a

cancer cell leading to apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7511241/
https://pubmed.ncbi.nlm.nih.gov/24929522/
https://www.nbinno.com/article/surfactants/the-science-behind-cationic-surfactants-applications-of-ddab-yh
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9341362.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9341362_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9341362.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9341362_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9341362.htm
https://www.nbinno.com/article/surfactants/unlocking-potential-didecyldimethylammonium-bromide-advanced-material-synthesis-re
https://www.researchgate.net/publication/45439536_Didodecyldimethylammonium_bromide_DDAB_induces_caspase-mediated_apoptosis_in_human_leukemia_HL-60_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DDAB Vesicles

Electrostatic Interaction &
Membrane Fusion/Endocytosis

Cancer Cell Membrane

DDAB Internalization

Mitochondrial Stress

Caspase Activation

Apoptosis

Click to download full resolution via product page

Caption: Logical workflow of DDAB-induced apoptosis in cancer cells.

Safety and Handling
DDAB is classified as a hazardous substance. It is harmful if swallowed and causes skin and

serious eye irritation.[1][4] It may also cause respiratory irritation.[1][4] Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this compound.[11][12] All work should be conducted in a well-ventilated area. For

detailed safety information, refer to the Safety Data Sheet (SDS).[4][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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